Cas no 1021212-82-7 (N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide)

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide is a structurally complex heterocyclic compound featuring a spirocyclic core and a benzodioxin moiety. Its unique molecular architecture, combining a triazaspiro[4.5]decane scaffold with a carboxamide linkage, suggests potential utility in medicinal chemistry, particularly as a selective modulator or inhibitor in biochemical pathways. The presence of multiple functional groups, including the dioxo and methyl substituents, enhances its binding specificity and metabolic stability. This compound may be of interest for research in targeted drug discovery, given its balanced lipophilicity and hydrogen-bonding capacity, which could optimize pharmacokinetic properties. Further studies are warranted to explore its biological activity and therapeutic applications.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide structure

1021212-82-7 structure

Product Name:N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide

CAS No:1021212-82-7

MF:C₁₇H₂₀N₄O₅

MW:360.364503860474

CID:5962239

PubChem ID:27421159

Update Time:2025-10-29

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide
- AKOS024493530
- VU0632489-1
- 1021212-82-7
- N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide
- F5048-0068
- Inchi： 1S/C17H20N4O5/c1-20-14(22)17(19-16(20)24)4-6-21(7-5-17)15(23)18-11-2-3-12-13(10-11)26-9-8-25-12/h2-3,10H,4-9H2,1H3,(H,18,23)(H,19,24)
- InChI Key： KMEOGMFATJYEPX-UHFFFAOYSA-N
- SMILES： O=C1C2(CCN(C(NC3C=CC4=C(C=3)OCCO4)=O)CC2)NC(N1C)=O

Computed Properties

Exact Mass: 360.14336975g/mol
Monoisotopic Mass: 360.14336975g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 26
Rotatable Bond Count: 1
Complexity: 604
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 100Å²

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5048-0068-2μmol	N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide	1021212-82-7	2μmol	$85.5	2023-09-10
Life Chemicals	F5048-0068-1mg	N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide	1021212-82-7	1mg	$81.0	2023-09-10
Life Chemicals	F5048-0068-2mg	N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide	1021212-82-7	2mg	$88.5	2023-09-10
Life Chemicals	F5048-0068-3mg	N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide	1021212-82-7	3mg	$94.5	2023-09-10

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide Related Literature

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Additional information on N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide

Comprehensive Analysis of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS No. 1021212-82-7)

In the rapidly evolving field of medicinal chemistry, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide (CAS No. 1021212-82-7) has emerged as a compound of significant interest. This spirocyclic derivative is part of a growing class of molecules that are being explored for their potential in drug discovery and development. Researchers are particularly intrigued by its unique triazaspiro[4.5]decane core, which offers a versatile scaffold for designing novel therapeutics.

The structural complexity of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide makes it a compelling subject for computational chemistry and molecular modeling studies. With the rise of AI-driven drug discovery, this compound has been featured in several machine learning algorithms aimed at predicting bioactivity and optimizing pharmacokinetic properties. Its benzodioxin moiety, combined with the spirocyclic framework, presents opportunities for targeting specific protein interactions, a hot topic in precision medicine.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and scalability. Given the increasing demand for green chemistry solutions, researchers are investigating eco-friendly methods to synthesize N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide. Recent publications highlight the use of catalysis and flow chemistry to improve yield and reduce waste, aligning with the global push for sustainable pharmaceutical production.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that its triazaspiro[4.5]decane core may interact with central nervous system (CNS) targets, making it a candidate for neurological research. This aligns with current trends in neurodegenerative disease drug development, where spirocyclic compounds are gaining traction due to their ability to cross the blood-brain barrier. However, further in vitro and in vivo studies are needed to validate these hypotheses.

From a patent landscape perspective, CAS No. 1021212-82-7 has been referenced in several filings related to small molecule therapeutics. This underscores its commercial potential, particularly in the competitive orphan drug and rare disease markets. Investors and pharmaceutical companies are closely monitoring developments, as the compound's intellectual property status could influence future drug pipelines.

In summary, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-methyl-2,4-dioxo-1,3,8-triazaspiro[4.5]decane-8-carboxamide represents a fascinating intersection of structural innovation and therapeutic potential. Its relevance to AI-aided drug design, sustainability, and CNS research positions it as a compound worth watching in the coming years. As the scientific community continues to explore its applications, this molecule may well become a cornerstone in next-generation pharmaceutical development.